Cas no 922520-03-4 (Quinoline, 2-chloro-7-methoxy-8-methyl-4-(phenylmethoxy)-)

• Product Name: Quinoline, 2-chloro-7-methoxy-8-methyl-4-(phenylmethoxy)-
• CAS No: 922520-03-4
• MF: C₁₈H₁₆ClNO₂
• MW: 313.778143882751
• CID: 753855
• PubChem ID: 57607936
• Update Time: 2025-04-19

Quinoline, 2-chloro-7-methoxy-8-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-7-methoxy-8-methyl-4-(phenylmethoxy)-
• 2-chloro-7-methoxy-8-methyl-4-phenylmethoxyquinoline
• DTXSID80727304
• LVUVVNXOZFERBP-UHFFFAOYSA-N
• 922520-03-4
• 4-benzyloxy-2-chloro-7-methoxy-8-methylquinoline
• SCHEMBL995831
• 4-(Benzyloxy)-2-chloro-7-methoxy-8-methylquinoline

• Inchi： 1S/C18H16ClNO2/c1-12-15(21-2)9-8-14-16(10-17(19)20-18(12)14)22-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： LVUVVNXOZFERBP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC(=C(C)C2=N1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.0869564g/mol
• Monoisotopic Mass: 313.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 31.4Ų